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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-nitrobenzene

Cat. No.: B1277871

An In-depth Technical Guide on the Physical Properties of 2-Bromo-4-chloro-1-nitrobenzene

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Bromo-4-chloro-1-nitrobenzene, tailored for researchers, scientists, and professionals in drug
development. It includes a summary of its physical characteristics, detailed experimental
protocols for property determination, and a visualization of its common synthesis pathway.

Core Physical and Chemical Properties

2-Bromo-4-chloro-1-nitrobenzene is a halogenated nitroaromatic compound.[1] Its distinct
structure, featuring bromine, chlorine, and nitro functional groups, makes it a valuable
intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries.[1][2]

Data Summary

The quantitative physical properties of 2-Bromo-4-chloro-1-nitrobenzene are summarized in
the table below for easy reference.
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Property Value Source(s)
Molecular Formula CeH3BrCINO2 [1103114]
Molecular Weight 236.45 g/mol [11[3]1[5][6]

White to light yellow crystal or
Appearance _ [4][7]
crystalline powder

Melting Point 49-64 °C [41[71[8]
Boiling Point ~253.4 - 290 °C at 760 mmHg [71[8]
Density ~1.827 g/cm3 [8]
Flash Point 107.053 °C [8]
Vapor Pressure 0.029 mmHg at 25°C [8]

Slightly soluble in water;
Solubility Soluble in ethanol, ether, and [7]

other non-polar solvents.

CAS Number 63860-31-1 [1][9][10]

Synthesis Pathway

2-Bromo-4-chloro-1-nitrobenzene is typically synthesized through a multi-step process
starting from benzene. The logical flow involves sequential halogenation and nitration
reactions, where the directing effects of the substituents on the aromatic ring guide the position
of incoming groups.

Synthesis of 2-Bromo-4-chloro-1-nitrobenzene

Cl2/ FeCls HNOs / H2S0a4 Br2 / FeBrs
Chlorination Nitration Bromination

Benzene Chlorobenzene 1-Chloro-4-nitrobenzene 2-Bromo-4-chloro-1-nitrobenzene
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Caption: Multi-step synthesis of 2-Bromo-4-chloro-1-nitrobenzene from benzene.

Experimental Protocols

The determination of the physical properties listed above follows standard laboratory
procedures. While specific internal standard operating procedures may vary, the fundamental
methodologies are outlined below.

Melting Point Determination

The melting point is determined using a digital melting point apparatus (e.g., a Mel-Temp Pro).

o Sample Preparation: A small amount of the dry crystalline 2-Bromo-4-chloro-1-
nitrobenzene is packed into a capillary tube to a depth of 2-3 mm.

o Measurement: The capillary tube is placed in the heating block of the apparatus. The sample
is heated at a steady rate.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The melting point is reported as this range.[11]

Boiling Point Determination

The boiling point is typically measured via distillation at atmospheric pressure.
o Apparatus Setup: A distillation flask is filled with the compound, along with boiling chips to
ensure smooth boiling. A condenser and a thermometer are attached. The thermometer bulb

should be positioned just below the side arm leading to the condenser to accurately measure
the temperature of the vapor.

o Heating: The flask is heated gently.

» Measurement: As the liquid boils, the vapor rises and condenses in the condenser. The
temperature is recorded when it stabilizes, indicating the point at which the vapor and liquid
are in equilibrium. This stable temperature is the boiling point.

Solubility Assessment
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A gualitative assessment of solubility is performed as follows:

e Preparation: A small, measured amount of 2-Bromo-4-chloro-1-nitrobenzene (e.g., 10 mg)
is added to a test tube containing a specific volume of a solvent (e.g., 1 mL of water, ethanol,
or ether).

e Observation: The mixture is agitated vigorously at room temperature.

o Classification: The solubility is determined by visual inspection. If the solid dissolves
completely, it is classified as "soluble.” If it does not dissolve, it is "insoluble.” If only a small
portion dissolves, it is "slightly soluble."[7]

Purity and Structural Confirmation

Purity and identity are often confirmed using chromatographic and spectroscopic methods.

e Gas Chromatography (GC): An assay of the compound's purity can be determined using GC.
[4] The sample is vaporized and passed through a column, and its retention time is
compared to a standard. The area under the peak corresponds to its relative concentration.

« Infrared (IR) Spectroscopy: This technique is used to confirm the presence of key functional
groups (e.g., C-NOz, C-Cl, C-Br, aromatic C-H) by identifying their characteristic absorption
frequencies, thus verifying the molecular structure.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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